Cas no 1798618-44-6 (3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide)

• Product Name: 3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide
• CAS No: 1798618-44-6
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5375040
• Update Time: 2025-07-20

3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-N-[[5-(2-furanylhydroxymethyl)-2-thienyl]methyl]benzamide
• 3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide

• Inchi： 1S/C19H20N2O3S/c1-21(2)14-6-3-5-13(11-14)19(23)20-12-15-8-9-17(25-15)18(22)16-7-4-10-24-16/h3-11,18,22H,12H2,1-2H3,(H,20,23)
• InChI Key： CFJLSXZWJXNQQL-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)O)=CC=1)(=O)C1=CC=CC(N(C)C)=C1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.8±50.0 °C(Predicted)
• pka: 12.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide

Comprehensive Overview of 3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide (CAS No. 1798618-44-6)

The compound 3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide (CAS No. 1798618-44-6) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique combination of furan, thiophene, and benzamide moieties, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its hydrogen-bonding capabilities and electron-rich aromatic systems, which make it a promising candidate for modulating protein-protein interactions.

In recent years, the demand for small-molecule modulators and heterocyclic compounds has surged, driven by advancements in high-throughput screening and computational drug design. The 3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide fits into this trend as a versatile scaffold for developing bioactive molecules. Its hydroxymethyl and dimethylamino functional groups further enhance its solubility and binding affinity, making it a subject of ongoing research in kinase inhibition and GPCR targeting.

One of the most frequently asked questions about this compound revolves around its synthetic route and purity optimization. Given the complexity of its structure, chemists often explore multistep synthesis protocols, including Suzuki coupling and reductive amination, to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structural integrity. These aspects are crucial for researchers aiming to utilize this compound in lead optimization studies.

Another area of interest is the compound's potential role in neurodegenerative disease research. The furan-thiophene hybrid core has been linked to anti-inflammatory and neuroprotective properties, aligning with the growing focus on central nervous system (CNS) therapeutics. This has led to increased searches for blood-brain barrier permeability and in vivo efficacy data related to this molecule. Additionally, its logP and polar surface area values are often discussed in forums dedicated to ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

From an industrial perspective, the scalability of 3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide is a hot topic. Companies specializing in custom synthesis and contract research are actively optimizing its production to meet the demands of pharmaceutical collaborations. The compound's intellectual property status and patent landscape are also frequently queried, reflecting its commercial viability.

In summary, 3-(dimethylamino)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide (CAS No. 1798618-44-6) represents a multifaceted tool for modern drug discovery. Its structural novelty, combined with its potential applications in CNS diseases and kinase modulation, ensures its relevance in both academic and industrial settings. As research progresses, this compound is likely to remain a focal point for discussions on heterocyclic chemistry and therapeutic innovation.